Lamotrigine N2-Glucuronide
Lamotrigine N2-Glucuronide
An impurity in the synthesis of Lamotrigine
Brand Name:
Vulcanchem
CAS No.:
133310-19-7
VCID:
VC0194312
InChI:
InChI=1S/C15H15Cl2N5O6/c16-5-3-1-2-4(6(5)17)7-12(18)20-15(19)22(21-7)13-10(25)8(23)9(24)11(28-13)14(26)27/h1-3,8-11,13,23-25H,(H4,18,19,20,26,27)/p+1/t8-,9-,10+,11-,13+/m0/s1
SMILES:
C1=CC(=C(C(=C1)Cl)Cl)C2=C(N=C([N+](=N2)C3C(C(C(C(O3)C(=O)O)O)O)O)N)N
Molecular Formula:
C15H16Cl2N5O6+
Molecular Weight:
433.2 g/mol
Lamotrigine N2-Glucuronide
CAS No.: 133310-19-7
Impurities
VCID: VC0194312
Molecular Formula: C15H16Cl2N5O6+
Molecular Weight: 433.2 g/mol
Purity: > 95%
| CAS No. | 133310-19-7 |
|---|---|
| Product Name | Lamotrigine N2-Glucuronide |
| Molecular Formula | C15H16Cl2N5O6+ |
| Molecular Weight | 433.2 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[3,5-diamino-6-(2,3-dichlorophenyl)-1,2,4-triazin-2-ium-2-yl]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C15H15Cl2N5O6/c16-5-3-1-2-4(6(5)17)7-12(18)20-15(19)22(21-7)13-10(25)8(23)9(24)11(28-13)14(26)27/h1-3,8-11,13,23-25H,(H4,18,19,20,26,27)/p+1/t8-,9-,10+,11-,13+/m0/s1 |
| Standard InChIKey | IEVMENHZPOWVGO-XPORZQOISA-O |
| Isomeric SMILES | C1=CC(=C(C(=C1)Cl)Cl)C2=C(N=C([N+](=N2)[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)N)N |
| SMILES | C1=CC(=C(C(=C1)Cl)Cl)C2=C(N=C([N+](=N2)C3C(C(C(C(O3)C(=O)O)O)O)O)N)N |
| Canonical SMILES | C1=CC(=C(C(=C1)Cl)Cl)C2=C(N=C([N+](=N2)C3C(C(C(C(O3)C(=O)O)O)O)O)N)N |
| Appearance | Solid |
| Melting Point | >180°C |
| Description | An impurity in the synthesis of Lamotrigine |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3,5-Diamino-6-(2,3-dichlorophenyl)-2-D-glucopyranuronosyl-1,2,4-triaziniu; |
| PubChem Compound | 164342 |
| Last Modified | Dec 23 2021 |
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